Cas no 33973-59-0 (2,2,6,6-Tetramethylpiperidin-4-one hydrochloride)

• Product Name: 2,2,6,6-Tetramethylpiperidin-4-one hydrochloride
• CAS No: 33973-59-0
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD00012768
• CID: 54162
• PubChem ID: 24847238
• Update Time: 2025-05-22

2,2,6,6-Tetramethylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethylpiperidin-4-one hydrochloride
• Triacetoneamine hydrochloride
• Triacetonamine hydrochloride
• 2,2,6,6-Tetramethyl-4-piperidone hydrochloride
• 2.2.6.6-Tetramethyl-4-piperidonehydrochloride
• TEMPIDONE
• 2,2,6,6-Tetramethyl-4-azacyclohexanone Hydrochloride
• 2,2,6,6-tetramethyl-4-piperadone hydrochloride
• 2,2,6,6-Tetramethyl-4-piperidone hydrochlo
• 2,2,6,6-tetramethylpiperidin-4-one,chloride
• 2,2,6,6-tetramethylpiperidine-4-one monohydrochloride
• 2,2,6,6-tetramethylpiperidone hydrochloride
• chlorhydrate de triacetonamine
• [ "2", "2", "6", "6-Tetramethyl-4-piperidinone hydrochloride" ]
• 2
• 2,2,6,6-Tetramethyl-4-oxopiperidine hydrochloride
• 4-Piperidinone, 2,2,6,6-tetramethyl-, hydrochloride
• T1147
• WF9ZYV3UY7
• 2,2,6,6-tetramethylpiperidin-1-ium-4-one;Triacetonamine Hydrochloride
• DTXSID9067803
• FT-0639140
• J-019404
• 33973-59-0
• AKOS015999069
• NS00087496
• MFCD00012768
• EINECS 251-769-6
• ZXNWYMNKYXUZGM-UHFFFAOYSA-N
• 2,2,6,6-Tetramethyl-4-piperidone, hydrochloride
• A822028
• HY-N1131A
• 2,2,6,6-Tetramethyl-4-piperidone (hydrochloride)
• DS-18523
• 4-Piperidinone, 2,2,6,6-tetramethyl-, hydrochloride (1:1)
• 2,2,6,6-Tetramethyl-4-piperidone HCl
• TriacetonamineHydrochloride
• 2,2,6,6-Tetramethyl-4-piperidone hydrochloride, 98%
• 2,2,6,6-tetramethylpiperidin-4-one;hydrochloride
• 2,2,6,6-Tetramethyl-4-piperidinone hydrochloride
• 2,2,6,6-Tetramethyl-4-piperidonium chloride
• Triacetonamine (hydrochloride)
• CS-0016420
• DB-048538
• A10298
• DTXCID3038771
• 2,2,6,6-tetramethylpiperidin-4-one,hydrochloride

• MDL： MFCD00012768
• Inchi： 1S/C9H17NO.ClH/c1-8(2)5-7(11)6-9(3,4)10-8;/h10H,5-6H2,1-4H3;1H
• InChI Key： ZXNWYMNKYXUZGM-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 191.10800
• Monoisotopic Mass: 155.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Powder
• Density: 0.882
• Melting Point: 198 °C (dec.) (lit.)
• Boiling Point: 205.6°C at 760 mmHg
• Flash Point: 73.2°C
• PSA: 29.10000
• LogP: 2.62690
• Solubility: Not determined

2,2,6,6-Tetramethylpiperidin-4-one hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 2,2,6,6-Tetramethylpiperidin-4-one hydrochloride

2,2,6,6-Tetramethylpiperidin-4-one Hydrochloride (CAS No. 33973-59-0)

2,2,6,6-Tetramethylpiperidin-4-one hydrochloride (commonly referred to as Tetramethylpiperidinone hydrochloride) is a chemical compound with the CAS registry number 33973-59-0. This compound belongs to the class of cyclic ketones and is widely recognized for its unique chemical properties and versatile applications in various industries. The molecule consists of a piperidine ring substituted with four methyl groups at positions 2 and 6, along with a ketone group at position 4. The hydrochloride salt form of this compound is particularly significant due to its enhanced solubility and stability under certain conditions.

The synthesis of Tetramethylpiperidinone hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base, 2,2,6,6-tetramethylpiperidin-4-one, followed by protonation with hydrochloric acid to form the hydrochloride salt. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound while minimizing environmental impact. Researchers have explored green chemistry approaches, such as using biodegradable solvents or catalytic systems that reduce energy consumption during production.

One of the most notable applications of Tetramethylpiperidinone hydrochloride is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of various bioactive molecules and drug candidates. For instance, it has been utilized in the development of peptide-based drugs due to its ability to act as a chiral auxiliary or a building block for complex molecular architectures. Recent studies have highlighted its role in enhancing the bioavailability of certain therapeutic agents by modifying their pharmacokinetic profiles.

In addition to its pharmaceutical applications, Tetramethylpiperidinone hydrochloride has found utility in organic synthesis as a versatile reagent. Its ability to participate in nucleophilic additions and cycloaddition reactions makes it an invaluable tool for constructing complex organic molecules. Furthermore, the compound has been employed in catalytic processes where it acts as a ligand or a co-catalyst in transition metal-catalyzed reactions. This has led to significant advancements in asymmetric synthesis and enantioselective catalysis.

The physical properties of Tetramethylpiperidinone hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C and a boiling point around 350°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various solvent systems commonly employed in chemical synthesis.

Recent research has also explored the potential of Tetramethylpiperidinone hydrochloride in materials science applications. For example, it has been investigated as a precursor for the synthesis of novel polymers and hybrid materials with tailored mechanical and thermal properties. Its ability to form stable amorphous or crystalline structures under specific conditions has opened new avenues for its use in advanced materials development.

In terms of safety considerations, Tetramethylpiperidinone hydrochloride is generally considered non-toxic under normal handling conditions. However, like any chemical compound, it should be handled with care to avoid prolonged exposure or ingestion. Proper personal protective equipment (PPE) should be used during handling and storage to ensure worker safety.

The increasing demand for Tetramethylpiperidinone hydrochloride across various industries has driven efforts to optimize its production processes and explore new application areas. Collaborative research between academic institutions and industrial partners has led to breakthroughs in understanding its reactivity and functionality at the molecular level.

In conclusion, Tetramethylpiperidinone hydrochloride (CAS No. 33973-59-0) is a versatile compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical properties and adaptability make it an essential component in modern chemical research and development.